Cas no 19336-96-0 (2-[(2-methoxyphenyl)carbamoyl]benzoic Acid)
2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Chemical and Physical Properties
Names and Identifiers
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- 2-[(2-Methoxyphenyl)carbamoyl]benzoic acid
- N-(o-methoxyphenyl)phthalamic acid
- Oprea1_406186
- Oprea1_380195
- N-(2-methoxyphenyl)phthalamic acid
- SureCN6802094
- AC1LFZRY
- N-(2-methoxy-phenyl)-phthalamic acid
- CBDivE_006575
- CBDivE_001278
- N-(2-methoxyphenyl)phthalamate
- Phthalsaeure-mono-o-anisidid
- N-(2'-methoxyphenyl)phthalamic acid
- CTK0A1317
- N-(2-Methoxy-phenyl)-phthalamidsaeure
- 2'-METHOXYPHTHALANILIC ACID
- HMS1674G12
- SR-01000391564
- STK257776
- HMS3362H01
- SMR000273458
- SCHEMBL6802094
- CS-0336641
- CHEMBL1319707
- HMS2637M08
- 2-((2-Methoxyphenyl)carbamoyl)benzoic acid
- MLS000713977
- DTXSID20354072
- SR-01000391564-1
- N-(2-methoxyphenyl) phthalamic
- 19336-96-0
- AKOS000735418
- 2-((2-Methoxyphenyl)carbamoyl)benzoicacid
- 2-(2-MethoxyphenylcarbaMoyl)benzoic acid, 97%
- 2-[(2-methoxyphenyl)carbamoyl]benzoic Acid
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- MDL: MFCD00029947
- Inchi: 1S/C15H13NO4/c1-20-13-9-5-4-8-12(13)16-14(17)10-6-2-3-7-11(10)15(18)19/h2-9H,1H3,(H,16,17)(H,18,19)
- InChI Key: JNINWXJHBOKKCT-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC=CC=1NC(C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 271.08449
- Monoisotopic Mass: 271.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 5
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 75.6Ų
Experimental Properties
- PSA: 75.63
2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019097627-1g |
2-((2-Methoxyphenyl)carbamoyl)benzoic acid |
19336-96-0 | 95% | 1g |
$656.50 | 2023-09-02 | |
| Crysdot LLC | CD12100669-1g |
2-((2-Methoxyphenyl)carbamoyl)benzoic acid |
19336-96-0 | 95+% | 1g |
$650 | 2024-07-24 |
2-[(2-methoxyphenyl)carbamoyl]benzoic Acid Related Literature
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 2-[(2-methoxyphenyl)carbamoyl]benzoic Acid
Recent Advances in the Study of 2-[(2-Methoxyphenyl)carbamoyl]benzoic Acid (CAS: 19336-96-0)
The compound 2-[(2-methoxyphenyl)carbamoyl]benzoic acid (CAS: 19336-96-0) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the role of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid as a key intermediate in the synthesis of novel anti-inflammatory and analgesic agents. Its structural motif, featuring a benzoic acid core linked to a methoxyphenyl carbamoyl group, has been shown to interact with specific biological targets, including cyclooxygenase (COX) enzymes, which are pivotal in inflammatory pathways. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the binding mechanisms of this compound, providing insights into its potential as a COX-2 selective inhibitor.
In addition to its anti-inflammatory properties, 2-[(2-methoxyphenyl)carbamoyl]benzoic acid has been investigated for its potential in oncology. Preliminary in vitro studies have demonstrated its ability to modulate apoptosis-related pathways in certain cancer cell lines, suggesting a possible role in targeted cancer therapies. These findings are supported by recent publications in high-impact journals, which have explored the compound's pharmacokinetics and toxicity profiles in preclinical models.
The synthesis of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid has also seen advancements, with researchers developing more efficient and environmentally friendly protocols. Green chemistry approaches, such as microwave-assisted synthesis and the use of biodegradable catalysts, have been employed to improve yield and reduce waste. These methodological innovations not only enhance the scalability of production but also align with the growing emphasis on sustainable practices in pharmaceutical manufacturing.
Looking ahead, the potential applications of 2-[(2-methoxyphenyl)carbamoyl]benzoic acid extend beyond its current uses. Ongoing research is exploring its utility in neurodegenerative diseases, where its ability to cross the blood-brain barrier and interact with neuronal receptors is of particular interest. Furthermore, its derivatives are being evaluated for their antimicrobial properties, offering a promising avenue for addressing antibiotic resistance.
In conclusion, the compound 2-[(2-methoxyphenyl)carbamoyl]benzoic acid (CAS: 19336-96-0) represents a versatile and promising candidate in the realm of chemical biology and drug discovery. Its multifaceted biological activities and the continuous refinement of its synthesis methods underscore its potential to contribute to the development of next-generation therapeutics. Future research will likely focus on optimizing its pharmacological properties and expanding its therapeutic indications, paving the way for clinical translation.
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